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Compound of Interest

Compound Name: 16-Keto Aspergillimide

Cat. No.: B11930023

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of 16-Keto Aspergillimide and its likely molecular
target, the nicotinic acetylcholine receptor (hAAChR) in nematodes. Due to the structural
similarity of 16-Keto Aspergillimide to the paraherquamide class of anthelmintics, it is strongly
suggested that it shares the same mechanism of action. Paraherquamides are known to be
antagonists of nematode nAChRs, leading to flaccid paralysis and expulsion of the parasites.[1]
[2][3] This guide presents the available evidence, proposes experimental protocols to
definitively confirm the molecular target of 16-Keto Aspergillimide, and compares its potential
activity with known nAChR antagonists.

Postulated Mechanism of Action of 16-Keto
Aspergillimide

16-Keto Aspergillimide is a member of the aspergillimide class of compounds, which are
structurally related to the paraherquamides.[1] The established molecular target of
paraherquamides is the nematode nicotinic acetylcholine receptor (hAAChR). It is therefore
hypothesized that 16-Keto Aspergillimide also acts as an antagonist at these receptors.

The proposed signaling pathway is as follows:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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